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Compound of Interest

Compound Name: 1-Fluoronaphthalene

Cat. No.: B124137 Get Quote

An In-depth Technical Guide to the Core Chemical and Physical Properties of 1-
Fluoronaphthalene

Introduction
1-Fluoronaphthalene is an aromatic, halogenated organic compound with the chemical

formula C₁₀H₇F.[1][2][3] It consists of a naphthalene bicyclic structure where a hydrogen atom

at the 1-position (alpha-position) is substituted with a fluorine atom. This substitution

significantly influences the molecule's chemical reactivity and physical properties compared to

its parent compound, naphthalene.[1] 1-Fluoronaphthalene serves as a crucial intermediate in

the synthesis of a wide range of chemicals, including pharmaceuticals, agrochemicals, and

advanced materials like fluorescent dyes and polymers.[1] Its unique properties also make it a

subject of interest in studies of fluorination reactions and the behavior of fluorinated aromatic

systems.

Chemical and Physical Properties
The fundamental chemical and physical properties of 1-fluoronaphthalene are summarized in

the tables below. This data is essential for its handling, application in synthesis, and for

predicting its behavior in various chemical and physical processes.
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Property Value Reference

Molecular Formula C₁₀H₇F

Molecular Weight 146.16 g/mol

CAS Number 321-38-0

Appearance
Clear, colorless to pale yellow

liquid

Melting Point
-32 °C to -13 °C (-25.6 °F to

8.6 °F; 241 K to 260 K)

Boiling Point
204 °C to 215 °C (400 °F to

419 °F; 477 K to 488 K)

Density
1.1322 g/mL to 1.169 g/cm³ at

20 °C

Refractive Index n20/D 1.593 to 1.623

Vapor Pressure 0.0392 - 0.09 mmHg at 25 °C

Solubility and Stability
Property Description Reference

Solubility in Water Insoluble or not miscible.

Solubility in Organic Solvents

Soluble in hexane, benzene,

ether, chloroform, ethyl

acetate, methanol, and

dichloromethane.

Stability
Stable under normal

conditions.

Incompatibilities

Incompatible with strong

oxidizing agents, strong acids,

and strong bases.
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Safety Information
Property Description Reference

Flash Point 65 °C (149 °F) - closed cup

GHS Hazard Statements

H315 (Causes skin irritation),

H319 (Causes serious eye

irritation), H335 (May cause

respiratory irritation)

GHS Precautionary

Statements

P261, P264, P271, P280,

P302+P352,

P305+P351+P338

General Hazards

Combustible liquid and vapor.

May be harmful if swallowed,

inhaled, or absorbed through

the skin. May cause eye, skin,

and respiratory tract irritation.

Spectroscopic Properties
Spectroscopic data is critical for the identification and characterization of 1-fluoronaphthalene.

¹H NMR: The proton NMR spectrum of 1-fluoronaphthalene shows distinct signals for the

seven aromatic protons, with coupling to the fluorine atom influencing the chemical shifts and

splitting patterns of adjacent protons.

¹⁹F NMR: The fluorine NMR spectrum provides a direct method for observing the fluorine

environment and is highly sensitive to its position on the naphthalene ring.

IR Spectroscopy: The infrared spectrum reveals characteristic absorption bands

corresponding to the C-F bond and the aromatic C-H and C=C stretching and bending

vibrations of the naphthalene core.

UV-Vis Spectroscopy: In the gas phase, 1-fluoronaphthalene exhibits absorption maxima at

approximately 220 nm, 270 nm, and 310 nm.
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Experimental Protocols
The following sections detail generalized experimental methodologies for determining the key

physical properties of 1-fluoronaphthalene.

Determination of Melting Point
The melting point of a substance is the temperature at which it transitions from a solid to a

liquid state.

Methodology:

A small, powdered sample of the solid is packed into a capillary tube.

The capillary tube is placed in a melting point apparatus, which heats the sample at a

controlled rate.

The temperature at which the solid first begins to melt and the temperature at which the

entire sample becomes a liquid are recorded as the melting range.

Determination of Boiling Point
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.

Methodology (Simple Distillation):

A sample of the liquid is placed in a round-bottom flask with a few boiling chips.

A distillation apparatus is assembled, consisting of the flask, a distillation head with a

thermometer, a condenser, and a receiving flask.

The liquid is heated, and the vapor rises, surrounding the thermometer bulb.

The temperature at which the vapor temperature stabilizes while condensation occurs is

recorded as the boiling point.

Determination of Solubility
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Solubility is the ability of a solute to dissolve in a solvent to form a homogeneous solution.

Methodology:

A small, measured amount of the solute (1-fluoronaphthalene) is added to a test tube

containing a specific volume of the solvent.

The mixture is agitated (e.g., by shaking or stirring) to facilitate dissolution.

The mixture is observed to determine if the solute has completely dissolved. The solubility

can be qualitatively described (e.g., soluble, slightly soluble, insoluble) or quantitatively

measured by determining the maximum amount of solute that can be dissolved in a given

amount of solvent at a specific temperature.

Synthesis of 1-Fluoronaphthalene
A common method for the synthesis of 1-fluoronaphthalene is through the Balz-Schiemann

reaction.

Experimental Workflow for Synthesis:

Diazotization: 1-Naphthylamine is treated with nitrous acid (generated in situ from sodium

nitrite and a strong acid like hydrochloric acid) at low temperatures (0-5 °C) to form the

corresponding diazonium salt.

Fluoroborate Formation: The diazonium salt solution is then reacted with fluoroboric acid

(HBF₄) or a salt thereof, causing the precipitation of the diazonium fluoroborate salt.

Thermal Decomposition: The isolated and dried diazonium fluoroborate salt is gently heated,

which causes it to decompose, releasing nitrogen gas and forming 1-fluoronaphthalene.

Purification: The crude 1-fluoronaphthalene is then purified, typically by distillation, to yield

the final product.
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Logical Relationship of 1-Fluoronaphthalene Properties

Molecular Structure

Physical Properties Chemical Properties
Spectroscopic Identification

1-Fluoronaphthalene
(C10H7F)
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(Colorless Liquid)
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Density
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with Strong Oxidizers)

NMR (1H, 19F) IR Spectroscopy UV-Vis Spectroscopy

Synthesis
(e.g., Balz-Schiemann)

Click to download full resolution via product page

Caption: Logical flow from molecular structure to physical, chemical, and spectroscopic

properties.

Applications
1-Fluoronaphthalene is a versatile compound with several important applications in research

and industry:

Organic Synthesis: It is a key starting material and intermediate in the synthesis of various

organic molecules, including pharmaceuticals and agrochemicals. For example, it has been

used in the synthesis of LY248686, a potent inhibitor of serotonin and norepinephrine uptake.

Materials Science: It is used in the development of fluorinated materials, such as specialty

polymers and coatings, which can exhibit enhanced thermal stability and chemical
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resistance. It is also used in the preparation of fluorescent dyes and imaging agents.

Chemical Research: It serves as a reagent or a reference standard in various chemical

research applications, including analytical techniques like gas chromatography and mass

spectrometry.

Other Uses: 1-Fluoronaphthalene has been used as a luminescent agent in organic light-

emitting diodes (OLEDs), as a lubricant additive, and as a corrosion inhibitor in the

petroleum industry. It is also a component of the Organic Check Material on the Mars

Science Laboratory Curiosity rover for calibrating the Sample Analysis at Mars (SAM)

instrument.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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